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Compound of Interest

Compound Name: 17-Methylpentacosanoyl-CoA

Cat. No.: B15546021 Get Quote

An In-depth Technical Guide to 17-
Methylpentacosanoyl-CoA
This technical guide provides a comprehensive overview of 17-Methylpentacosanoyl-CoA, a

methylated very-long-chain fatty acyl-CoA. Given the limited direct research on this specific

molecule, this document synthesizes information from closely related branched-chain and very-

long-chain fatty acyl-CoAs to offer insights for researchers, scientists, and drug development

professionals.

Molecular Profile
While a specific CAS number for 17-Methylpentacosanoyl-CoA is not publicly available, its

fundamental molecular characteristics can be inferred from similar long-chain acyl-CoA

molecules.

Property Value

Molecular Formula C47H86N7O17P3S

Molecular Weight Approximately 1147.2 g/mol

Class Fatty Acyl-CoA

Chain Length 26 carbons (including methyl branch)
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Biological Significance and Signaling Pathway
Very-long-chain and branched-chain fatty acyl-CoAs are recognized as important signaling

molecules and metabolic intermediates. A key signaling pathway they participate in is the

activation of the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a nuclear receptor

that plays a crucial role in lipid metabolism.

The activation of PPARα by ligands such as 17-Methylpentacosanoyl-CoA initiates a cascade

of events leading to the upregulation of genes involved in fatty acid oxidation. This is

particularly important for the metabolism of potentially toxic branched-chain fatty acids.
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PPARα Activation by Branched-Chain Fatty Acyl-CoAs
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LC-MS/MS Analysis Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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